Cas no 142112-64-9 (3-(Chlorosulphonyl)-1-methyl-1H-pyrrole)

3-(Chlorosulphonyl)-1-methyl-1H-pyrrole structure
142112-64-9 structure
Product Name:3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
CAS No:142112-64-9
MF:C5H6ClNO2S
MW:179.624639034271
CID:1004725
PubChem ID:22065892
Update Time:2025-04-20

3-(Chlorosulphonyl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
    • 1-Methyl-1H-pyrrole-3-sulphonyl chloride
    • 1-methyl-1H-Pyrrole-3-sulfonyl chloride
    • 1-methylpyrrole-3-sulfonyl chloride
    • AKOS006317981
    • JMTCUBYVVPMUSP-UHFFFAOYSA-N
    • DB-063415
    • DTXSID70622253
    • SCHEMBL3103442
    • 1-Methyl-1H-pyrrol-3-sulfonylchloride
    • 142112-64-9
    • Inchi: 1S/C5H6ClNO2S/c1-7-3-2-5(4-7)10(6,8)9/h2-4H,1H3
    • InChI Key: JMTCUBYVVPMUSP-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CN(C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 178.9807773g/mol
  • Monoisotopic Mass: 178.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.4Ų
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